A Comparative Guide to Branched vs. Linear Linkers in Drug Delivery Systems

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*Bis(bis(2-carboxyethyl)aminopropyl)methylamine*
Cat. No.:	*B15135302*

Get Quote

Introduction: The Critical Role of the Linker

In the landscape of targeted therapeutics, particularly antibody-drug conjugates (ADCs), the linker—a seemingly simple bridge between a targeting moiety and a potent payload—plays a pivotal role in defining the overall efficacy, safety, and pharmacokinetic profile of the conjugate.[1][2][3] The choice between a linear and a branched linker architecture is a critical design decision that can profoundly impact the drug-to-antibody ratio (DAR), stability, and mechanism of payload release.[1][4][5] This guide provides a comprehensive comparative analysis of branched and linear linkers, offering field-proven insights and experimental data to inform rational drug conjugate design for researchers, scientists, and drug development professionals.

Part 1: Fundamental Architectures and Their Implications

The structural design of a linker directly influences the physicochemical properties and subsequent biological activity of a drug conjugate.[1][5] Understanding the fundamental

© 2026 BenchChem. All rights reserved.

differences between linear and branched architectures is the first step toward optimizing conjugate performance.

Linear Linkers: The Conventional Approach

Linear linkers represent the traditional and most straightforward approach to connecting a payload to a targeting vehicle. They consist of a single, unbranched chain of atoms, often incorporating specific cleavage sites or spacers to modulate stability and release kinetics.[6]

- Structure and Chemistry: Typically, linear linkers are bifunctional, with one end reacting with the antibody (e.g., via cysteine or lysine residues) and the other with the drug. They can be categorized as cleavable or non-cleavable.[3][6]
  - Cleavable Linkers: These are designed to release the payload in response to specific triggers within the target cell or tumor microenvironment, such as low pH (acid-labile linkers like hydrazones), high concentrations of reducing agents like glutathione (disulfide linkers), or the presence of specific enzymes like cathepsins (peptide linkers).[1][3][6][7]
  - Non-Cleavable Linkers: These linkers, such as thioether-based linkers (e.g., SMCC), rely on the complete lysosomal degradation of the antibody to release the payload, which remains attached to the linker and a single amino acid.[1][6][8]

Branched Linkers: Engineering Higher Payload Capacity

Branched linkers, including dendritic or multi-arm structures, offer a more complex architecture that allows for the attachment of multiple payload molecules at a single conjugation site on the antibody.[9][10][11] This capability is a key advantage for enhancing the potency of a conjugate.[11][12]

- Structure and Chemistry: A branched linker possesses a central core from which multiple "arms" extend. Each arm can be functionalized to carry a payload molecule. This design enables the creation of ADCs with high and homogeneous DARs, such as 4, 6, or even 8, from a limited number of conjugation sites (e.g., two engineered cysteines or specific glutamine residues).[9][10][13][14] The synthesis often involves multi-step processes to build the branched core and attach the payload-bearing arms.[9][10][15]

© 2026 BenchChem. All rights reserved.

Part 2: Head-to-Head Comparison: Performance and Characteristics

The choice between a linear and a branched linker has significant consequences for the performance of a drug conjugate. The following sections compare these two architectures across key parameters, supported by experimental insights.

Drug-to-Antibody Ratio (DAR)

A primary driver for employing branched linkers is the ability to increase the DAR beyond what is typically achievable with linear linkers, especially in site-specific conjugation methods.[11][12][13]

- Linear Linkers: With conventional cysteine or lysine conjugation, linear linkers result in heterogeneous mixtures with an average DAR. While site-specific methods can produce homogeneous ADCs, the DAR is limited by the number of engineered sites (typically 2 or 4).

- Branched Linkers: These linkers can significantly increase the DAR in a site-specific manner. For instance, a single conjugation site can be modified with a branched linker carrying two, three, or four payloads, allowing for the generation of homogeneous ADCs with high DARs (e.g., DAR 4, 6, or 8) from just two conjugation sites.[8][9][10][13] This is particularly advantageous when using payloads with moderate potency.[8]

Pharmacokinetics (PK) and Biodistribution

The linker's structure and hydrophobicity are critical determinants of an ADC's PK profile.[4][5][16][17]

- Linear Linkers: The hydrophobicity of the linker-payload can lead to faster clearance and increased non-specific uptake, particularly by the liver.[9] Incorporating hydrophilic spacers, such as polyethylene glycol (PEG), can mitigate this but may also increase exposure of the hydrophobic payload, paradoxically increasing overall hydrophobicity if not designed correctly.[5][9]

- Branched Linkers: The high local concentration of hydrophobic payloads on a branched linker can significantly increase the risk of aggregation.[9] However, the branched structure itself can be engineered to include hydrophilic moieties (e.g., PEG chains) that shield the

© 2026 BenchChem. All rights reserved.

hydrophobic payloads, improving solubility and PK properties.[9][18] A well-designed branched linker can help maintain a favorable PK profile even at high DARs.[13]

Stability and Payload Release

Linker stability in systemic circulation is paramount to minimizing off-target toxicity.[2][3][6]

- Linear Linkers: Stability is highly dependent on the specific chemistry. For example, some acid-labile linkers have shown premature drug release in circulation, leading to toxicity issues.[18] Peptide linkers, like the commonly used valine-citrulline (Val-Cit), are generally stable in plasma but can be susceptible to cleavage by extracellular proteases.[19][20]

- Branched Linkers: The steric hindrance provided by the branched structure can impact the rate of payload release. A critical finding is that the length of the spacer arms in a branched linker is crucial.[9][10][14] A linker that is too short can sterically hinder the access of lysosomal enzymes (like cathepsin B) to the cleavable site, dramatically reducing the rate of drug release and, consequently, the ADC's potency.[9][10][14] Conversely, a well-designed "long" branched linker can be just as effective as its linear counterpart.[10][14]

Efficacy and Therapeutic Window

Ultimately, the goal of linker design is to maximize therapeutic efficacy while minimizing toxicity.

- Linear Linkers: The efficacy of ADCs with linear linkers is well-established, with numerous approved drugs utilizing this technology.[6] The therapeutic window is often dictated by the balance between linker stability and payload potency.

- Branched Linkers: By enabling higher DARs, branched linkers can significantly enhance the potency of an ADC, which is especially useful for targeting tumors with low antigen expression or for payloads with moderate cytotoxicity.[11][12] However, as demonstrated in comparative studies, a poorly designed "short" branched linker can lead to an ADC that is less potent than even a lower-DAR conjugate with a linear linker, due to inefficient payload release.[9][10] This underscores the importance of optimizing linker geometry.

© 2026 BenchChem. All rights reserved.

Feature	Linear Linkers	Branched Linkers	Rationale & Implications
Max DAR (Site-Specific)	Typically 2 or 4	Can achieve 4, 6, 8, or higher	Branched linkers overcome limitations in the number of conjugation sites to boost payload delivery.[9][13]
Homogeneity	High with site-specific methods	High with site-specific methods	Both can produce homogeneous conjugates, but branched linkers achieve higher DARs with homogeneity.[10][11]
Aggregation Risk	Moderate; increases with DAR and payload hydrophobicity.[13]	High; due to localized concentration of hydrophobic payloads.[9]	Requires careful design with hydrophilic components (e.g., PEG) to maintain solubility.[9][18]
Payload Release	Well-characterized; dependent on cleavage chemistry.[6]	Highly sensitive to steric hindrance; requires optimal spacer length for efficient enzymatic cleavage.[9][10][14]	A short branched linker may prevent enzyme access, reducing potency.[10]
PK Profile	Can be negatively impacted by payload hydrophobicity.	Can be improved with integrated hydrophilic spacers, but aggregation is a key risk.[9]	Linker design must balance payload shielding with maintaining solubility.
Key Advantage	Simplicity, well-established	Ability to dramatically increase DAR for	The choice depends on the desired

© 2026 BenchChem. All rights reserved.

chemistries, extensive clinical validation.	enhanced potency. [11][12]	potency, payload characteristics, and target antigen density.

Part 3: Experimental Protocols & Methodologies

To ensure the trustworthiness of this guide, the following section details self-validating experimental protocols for comparing ADCs constructed with branched versus linear linkers.

Diagram: Comparative ADC Evaluation Workflow

This workflow outlines the key experimental stages for a robust comparison of ADCs with different linker architectures.



Click to download full resolution via product page

Caption: Workflow for comparative analysis of ADCs.

Protocol 1: In Vitro Plasma Stability Assay

This protocol assesses the stability of the ADC and the rate of premature payload release in plasma.

Objective: To quantify the change in average DAR and the amount of released free payload over time when an ADC is incubated in plasma.

Methodology:

© 2026 BenchChem. All rights reserved.

- Plasma Preparation: Thaw frozen pooled human (or other species) plasma at 37°C. Centrifuge at 2,000 x g for 10 minutes at 4°C to remove cryoprecipitates.[21]
- Incubation: Dilute the linear-linker ADC and branched-linker ADC into the prepared plasma to a final concentration of 100 µg/mL. As a control, prepare parallel incubations in a stable buffer (e.g., PBS).[21][22]
- Time Points: Incubate all samples at 37°C. Collect aliquots at specified time points (e.g., 0, 6, 24, 48, 96, and 144 hours). Immediately store samples at -80°C to quench any reactions.[21][23]
- Sample Analysis (LC-MS):
  - Thaw the samples and purify the ADC from the plasma matrix using immunoaffinity capture (e.g., protein A/G beads).[22]
  - Analyze the purified, intact ADC using Liquid Chromatography-Mass Spectrometry (LC-MS) to determine the average DAR at each time point.[24][22] A decrease in the average DAR over time indicates linker instability.
  - The plasma supernatant (after ADC capture) can be analyzed to quantify the amount of released free payload.[22]
- Data Analysis & Validation:
  - Plot the average DAR versus time for each ADC in both plasma and buffer.
  - Control Validation: The ADC in the buffer control should show minimal to no loss in DAR.[22]
  - Comparison: A faster rate of DAR loss for one ADC compared to another in plasma indicates lower stability. Calculate the half-life of each ADC in plasma.

Protocol 2: Cell-Based Cytotoxicity Assay

This protocol determines the in vitro potency (IC50) of the ADCs against target cancer cells.

© 2026 BenchChem. All rights reserved.

Objective: To measure and compare the concentration-dependent cell-killing ability of the linear- and branched-linker ADCs.

Methodology:

- Cell Seeding: Seed target cells (antigen-positive) and control cells (antigen-negative) in 96-well plates at a pre-determined optimal density (e.g., 5,000 cells/well) and allow them to adhere overnight.[25][26]
- ADC Treatment: Prepare serial dilutions of the linear-linker ADC and branched-linker ADC in cell culture medium. Add the diluted ADCs to the cells. Include untreated cells and vehicle-only controls.[26]
- Incubation: Incubate the plates for a period relevant to the payload's mechanism of action (typically 72 to 120 hours) at 37°C and 5% CO2.[26]
- Viability Assessment: Measure cell viability using a standard method such as the MTT or CellTiter-Glo assay, following the manufacturer's instructions.[25][26]
- Data Analysis & Validation:
  - Normalize the viability data to the untreated control wells (representing 100% viability).
  - Plot the percent viability against the logarithm of the ADC concentration.
  - Fit the data to a four-parameter sigmoidal dose-response curve to determine the IC50 value for each ADC.
  - Control Validation: The ADCs should show high potency (low IC50) against antigen-positive cells and significantly lower potency (high IC50) against antigen-negative cells, confirming target specificity.[27]
  - Comparison: A lower IC50 value indicates higher in vitro potency. This data, when combined with stability and release assay results, provides a comprehensive picture of linker performance.

Part 4: Case Study Insights & Future Perspectives

© 2026 BenchChem. All rights reserved.

A study by Tsvetkov et al. provides a compelling direct comparison.[9][10][14] They synthesized two homogeneous DAR 6 ADCs using branched linkers of different lengths ("short" and "long") and compared them to a homogeneous DAR 2 ADC and a heterogeneous DAR 6 ADC. While all conjugates had identical antigen binding, the "short" DAR 6 ADC was found to be an order of magnitude less potent than the "long" DAR 6 ADC.[10][14] In fact, its activity was even lower than the DAR 2 conjugate.[10] This highlights a critical principle: for branched linkers, simply increasing payload is not enough. The linker geometry must allow for efficient payload release, and a short spacer can lead to steric hindrance that cripples the ADC's function.[9][10][14]

Diagram: Impact of Branched Linker Length on Efficacy

This diagram illustrates the concept of steric hindrance affecting payload release from a short branched linker.

Caption: Steric hindrance in short vs. long branched linkers.

Conclusion

The decision to use a branched or linear linker is not a simple choice of one being superior to the other. It is a strategic decision based on the specific goals of the drug development program.

- Linear linkers offer simplicity, a wealth of historical data, and a proven track record in clinically approved drugs. They are an excellent choice for highly potent payloads where a lower DAR is sufficient and the primary challenge is modulating stability and release.
- Branched linkers provide a powerful tool for increasing the DAR and enhancing the potency of ADCs, particularly when using moderately cytotoxic drugs or targeting cells with low antigen expression.[8][11] However, their complexity demands careful engineering to avoid pitfalls like aggregation and inefficient payload release due to steric hindrance.[9][10] The length and hydrophilicity of the linker arms are critical parameters that must be empirically optimized.[9][18]

The future of linker technology will likely involve more sophisticated designs that combine the benefits of both architectures, such as branched linkers with multiple, differentially cleavable arms for staged payload release. As our understanding of the interplay between linker

© 2026 BenchChem. All rights reserved.

structure, stability, and intracellular processing deepens, so too will our ability to rationally design the next generation of highly effective and safe targeted drug delivery systems.

References

- Vector Laboratories Inc. (2025, September 3). Influencing ADC Performance Through Linker Design. YouTube. Retrieved from [Link]
- Dal Corso, A., et al. (2024). Integrating In Vitro Analytics for Improved Antibody–Drug Conjugate Candidate Selection. Pharmaceutics. Retrieved from [Link]
- Tsvetkov, Y. B., et al. (2024). Branched Linkers for Homogeneous Antibody-Drug Conjugates: How Long Is Long Enough? International Journal of Molecular Sciences. Retrieved from [Link]
- AxisPharm. (2024, September 30). An Introduction to Linkers in Antibody-Drug Conjugates (ADCs). AxisPharm. Retrieved from [Link]
- Tsvetkov, Y. B., et al. (2024). Branched Linkers for Homogeneous Antibody–Drug Conjugates: How Long Is Long Enough? National Center for Biotechnology Information. Retrieved from [Link]
- Kumar, A., et al. (2020). Design and Validation of Linkers for Site-Specific Preparation of Antibody–Drug Conjugates Carrying Multiple Drug Copies Per Cysteine Conjugation Site. ResearchGate. Retrieved from [Link]
- Bargh, J. D., et al. (2019). Cleavable linkers in antibody–drug conjugates. Chemical Society Reviews. Retrieved from [Link]
- Kim, J., et al. (2021). Assessments of the In Vitro and In Vivo Linker Stability and Catabolic Fate for the Ortho Hydroxy-Protected Aryl Sulfate Linker by Immuno-Affinity Capture Liquid Chromatography Quadrupole Time-of-Flight Mass Spectrometric Assay. National Center for Biotechnology Information. Retrieved from [Link]
- Su, D., et al. (2021). Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency. PubMed. Retrieved from [Link]

© 2026 BenchChem. All rights reserved.

- Pearce, T. R., & An, F. (2021). Recent Advances in Targeted Drug Delivery Approaches Using Dendritic Polymers. National Center for Biotechnology Information. Retrieved from [Link]
- ResearchGate. (n.d.). Stimuli-responsive linkers between dendrimer and drug that enable drug release in the acidic environment of tumor tissues. ResearchGate. Retrieved from [Link]
- Tsvetkov, Y. B., et al. (2024). Branched Linkers for Homogeneous Antibody-Drug Conjugates: How Long Is Long Enough? ResearchGate. Retrieved from [Link]
- Creative Biolabs. (n.d.). Determination of ADC Cytotoxicity. Creative Biolabs. Retrieved from [Link]
- Kim, J., et al. (2021). Assessments of the In Vitro and In Vivo Linker Stability and Catabolic Fate for the Ortho Hydroxy-Protected Aryl Sulfate Linker by Immuno-Affinity Capture Liquid Chromatography Quadrupole Time-of-Flight Mass Spectrometric Assay. ResearchGate. Retrieved from [Link]
- Jin, Y., et al. (2021). Antibody–drug conjugates: Recent advances in linker chemistry. National Center for Biotechnology Information. Retrieved from [Link]
- Kuroda, D., et al. (2020). Enzymatic conjugation using branched linkers for constructing homogeneous antibody–drug conjugates with high potency. Organic & Biomolecular Chemistry. Retrieved from [Link]
- Agilent Technologies, Inc. (n.d.). Measuring Drug-to-Antibody Ratio (DAR) for Antibody-Drug Conjugates (ADCs) with UHPLC/Q-TOF. Agilent. Retrieved from [Link]
- An, Z., & Akter, A. (2021). Determination of ADC Cytotoxicity in Immortalized Human Cell Lines. National Center for Biotechnology Information. Retrieved from [Link]
- Birdsall, R., et al. (n.d.). Automating the Determination of Drug-to-Antibody Ratio (DAR) of Antibody Drug Conjugates (ADCs) Based on Separation by Hydrophobic Interaction Chromatography (HIC). Waters Corporation. Retrieved from [Link]
- Sygnature Discovery. (n.d.). Linker Technologies in ADCs: How They Impact Efficacy & Stability. Sygnature Discovery. Retrieved from [Link]

© 2026 BenchChem. All rights reserved.

- Polymer Factory. (2020, February 14). Dual Drug Delivery System Using Linear-dendritic Polymeric Nano-carriers. Polymer Factory. Retrieved from [Link]
- ResearchGate. (n.d.). Enzymatic conjugation using branched linkers for constructing homogeneous antibody–drug conjugates with high potency. ResearchGate. Retrieved from [Link]
- Hui, J. P., et al. (2017). High-Throughput, Multispecies, Parallelized Plasma Stability Assay for the Determination and Characterization of Antibody–Drug Conjugate Aggregation and Drug Release. ACS Omega. Retrieved from [Link]
- Delaria, K., et al. (2020). Improved translation of stability for conjugated antibodies using an in vitro whole blood assay. National Center for Biotechnology Information. Retrieved from [Link]
- Su, D., et al. (2021). Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency. Frontiers in Pharmacology. Retrieved from [Link]
- Lan, R., et al. (2019). Accurate determination of drug-to-antibody ratio of interchain cysteine-linked antibody-drug conjugates by LC-HRMS. PubMed. Retrieved from [Link]
- ResearchGate. (n.d.). In vitro assays for each ADC. Cytotoxicity assays on (a) MCF-7 (HER2 negative cell line) and (b) BT-474 (HER2 positive cell line). ResearchGate. Retrieved from [Link]
- Lee, C. C., et al. (2012). Peptide- and saccharide-conjugated dendrimers for targeted drug delivery: a concise review. Interface Focus. Retrieved from [Link]
- Kuroda, D., et al. (n.d.). Enzymatic conjugation using branched linkers for constructing homogeneous antibody-drug conjugates with high potency. Semantic Scholar. Retrieved from [Link]
- WuXi Biology. (n.d.). Evaluation of the efficacy of ADC in vitro and in vivo. WuXi Biology. Retrieved from [Link]
- iQ Biosciences. (n.d.). ADC Plasma Stability Assay. iQ Biosciences. Retrieved from [Link]

© 2026 BenchChem. All rights reserved.

- Lu, J., et al. (2016). Methods to Design and Synthesize Antibody-Drug Conjugates (ADCs). National Center for Biotechnology Information. Retrieved from [Link]
- He, J., et al. (2021). Tandem-Cleavage Linkers Improve the In Vivo Stability and Tolerability of Antibody-Drug Conjugates. bioRxiv. Retrieved from [Link]
- Biointron. (2025, September 3). Considerations in ADC Linker Design: Stability, Efficacy, and Precision. Biointron. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Drug Conjugate Linkers and Their Effects on Drug Properties - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
- 2. sygnaturediscovery.com [sygnaturediscovery.com]
- 3. What are ADC Linkers? | BroadPharm [broadpharm.com]
- 4. Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Linker Design Impacts Drug Conjugate Pharmacokinetics and Efficacy [bocsci.com]
- 6. An Introduction to Linkers in Antibody-Drug Conjugates (ADCs) | AxisPharm [axispharm.com]
- 7. Cleavable linkers in antibody–drug conjugates - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
- 8. researchgate.net [researchgate.net]
- 9. Branched Linkers for Homogeneous Antibody-Drug Conjugates: How Long Is Long Enough? [mdpi.com]
- 10. Branched Linkers for Homogeneous Antibody-Drug Conjugates: How Long Is Long Enough? - PMC [pmc.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved.

- 11. Enzymatic conjugation using branched linkers for constructing homogeneous antibody–drug conjugates with high potency - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
- 12. Enzymatic conjugation using branched linkers for constructing homogeneous antibody-drug conjugates with high potency. | Semantic Scholar [semanticscholar.org]
- 13. m.youtube.com [m.youtube.com]
- 14. researchgate.net [researchgate.net]
- 15. Methods to Design and Synthesize Antibody-Drug Conjugates (ADCs) - PMC [pmc.ncbi.nlm.nih.gov]
- 16. The Importance of Drug Conjugate Linker Design: Effect on the Pharmacokinetic (PK), Drug Efficacy, and Toxicity Profiles - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
- 17. Frontiers | Linker Design Impacts Antibody-Drug Conjugate Pharmacokinetics and Efficacy via Modulating the Stability and Payload Release Efficiency [frontiersin.org]
- 18. Antibody–drug conjugates: Recent advances in linker chemistry - PMC [pmc.ncbi.nlm.nih.gov]
- 19. researchgate.net [researchgate.net]
- 20. biorxiv.org [biorxiv.org]
- 21. benchchem.com [benchchem.com]
- 22. ADC Plasma Stability Assay [iqbiosciences.com]
- 23. pubs.acs.org [pubs.acs.org]
- 24. Assessments of the In Vitro and In Vivo Linker Stability and Catabolic Fate for the Ortho Hydroxy-Protected Aryl Sulfate Linker by Immuno-Affinity Capture Liquid Chromatography Quadrupole Time-of-Flight Mass Spectrometric Assay - PMC [pmc.ncbi.nlm.nih.gov]
- 25. Determination of ADC Cytotoxicity - Creative Biolabs [creative-biolabs.com]
- 26. Determination of ADC Cytotoxicity in Immortalized Human Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
- 27. researchgate.net [researchgate.net]

- To cite this document: BenchChem. [A Comparative Guide to Branched vs. Linear Linkers in Drug Delivery Systems]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15135302/docs#a-comparative-guide-to-branched-vs-linear-linkers-in-drug-delivery-systems]

© 2026 BenchChem. All rights reserved.

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.